Cas no 89149-23-5 (Butanal, 2-[(2,4,6-trimethyl-3-cyclohexen-1-yl)methylene]-)

• Product Name: Butanal, 2-[(2,4,6-trimethyl-3-cyclohexen-1-yl)methylene]-
• CAS No: 89149-23-5
• MF: C₁₄H₂₂O
• MW: 206.323884487152
• CID: 610497
• PubChem ID: 57271670
• Update Time: 2025-04-19

Butanal, 2-[(2,4,6-trimethyl-3-cyclohexen-1-yl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Butanal, 2-[(2,4,6-trimethyl-3-cyclohexen-1-yl)methylene]-
• 2-[(2,4,6-trimethylcyclohex-3-en-1-yl)methylidene]butanal
• 89149-23-5
• DTXSID80720719

• Inchi： 1S/C14H22O/c1-5-13(9-15)8-14-11(3)6-10(2)7-12(14)4/h6,8-9,11-12,14H,5,7H2,1-4H3
• InChI Key： ZIEWHWNCHHWDQU-UHFFFAOYSA-N
• SMILES： O=CC(CC)=CC1C(C)C=C(C)CC1C

Computed Properties

• Exact Mass: 206.167065321g/mol
• Monoisotopic Mass: 206.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų